Methyl 3-(3-hydroxypropyl)benzoate
Overview
Description
“Methyl 3-(3-hydroxypropyl)benzoate” is a chemical compound with the molecular formula C11H14O3 . It is a benzoate ester and a member of phenols . It is functionally related to a 3-hydroxybenzoic acid .
Molecular Structure Analysis
The molecular structure of “Methyl 3-(3-hydroxypropyl)benzoate” consists of a benzoate ester group and a 3-hydroxypropyl group . The exact 3D structure is not available in the retrieved resources.Chemical Reactions Analysis
While specific chemical reactions involving “Methyl 3-(3-hydroxypropyl)benzoate” are not detailed in the available resources, methyl benzoates are known to undergo reactions such as nitration . In nitration, an NO2 group substitutes one of the hydrogen atoms on the benzene ring .Scientific Research Applications
Catalysis and Chemical Synthesis
Methyl benzoate, closely related to Methyl 3-(3-hydroxypropyl)benzoate, has been studied in catalysis. King and Strojny (1982) explored its reduction on yttrium oxide, highlighting its role in producing benzaldehyde via surface benzoate (King & Strojny, 1982). Sato et al. (2004) investigated the direct hydroxylation of methyl benzoate to methyl salicylate using a Pd membrane reactor, which indicates its utility in chemical synthesis (Sato et al., 2004).
Biochemical Research and Synthesis
In the realm of biochemical research, methyl benzoate derivatives are used as protecting groups for ribonucleosides, as demonstrated by Kempe et al. (1982). This application is significant in the solid-phase synthesis of RNA and DNA-RNA mixtures (Kempe et al., 1982). Bagal, de Greef, and Zard (2006) showed the utility of cyano(ethoxycarbonothioylthio)methyl benzoate in radical addition to olefins, emphasizing its potential in organic chemistry (Bagal, de Greef, & Zard, 2006).
Material Science and Engineering
Methyl benzoate analogs have been studied for their role in corrosion inhibition. Arrousse et al. (2021) researched the synthesis of methyl benzoate derivatives and their effectiveness in protecting mild steel in acidic environments, demonstrating its application in material science and engineering (Arrousse et al., 2021).
Environmental Applications
In environmental applications, Kagaya and Yoshimori (2012) used methyl benzoate as a non-halogenated solvent for the preconcentration of copper, showcasing its utility in environmental analysis and monitoring (Kagaya & Yoshimori, 2012).
Future Directions
Biocatalysis is becoming a key tool in the synthesis of chiral drug intermediates, and it is expected that further development and increased utilization of biocatalysis for the production of drugs will occur, with an emphasis on green chemistry . This could potentially involve “Methyl 3-(3-hydroxypropyl)benzoate” in future research and applications.
properties
IUPAC Name |
methyl 3-(3-hydroxypropyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-14-11(13)10-6-2-4-9(8-10)5-3-7-12/h2,4,6,8,12H,3,5,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVSBSVZBSIOCJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1)CCCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90570964 |
Source
|
| Record name | Methyl 3-(3-hydroxypropyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90570964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(3-hydroxypropyl)benzoate | |
CAS RN |
85431-06-7 |
Source
|
| Record name | Methyl 3-(3-hydroxypropyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90570964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Amino-2-[(prop-2-en-1-yl)sulfanyl]quinazolin-4(3H)-one](/img/structure/B3057746.png)
![Ethyl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate](/img/structure/B3057750.png)
